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Compound of Interest

Compound Name: 4-Pyridineethanol Hydrochloride

CAS No.: 383177-54-6

Cat. No.: B1359274 Get Quote

The pyridine ring is a fundamental heterocyclic motif frequently incorporated into the core

structure of numerous therapeutic agents.[1] Its presence can significantly influence a

molecule's pharmacological activity, solubility, and metabolic stability. 2-(4-Pyridyl)ethanol, and

its hydrochloride salt, serve as a versatile intermediate, providing a reactive hydroxyl group and

a basic nitrogen atom, which are strategic points for molecular elaboration in drug discovery

programs.[2][3][4] This guide will focus on the hydrochloride salt, a common form used to

improve the handling and stability of the parent amine.

Chemical Identity and Physicochemical Properties
2-(4-Pyridyl)ethanol Hydrochloride is the salt formed from the reaction of 2-(4-Pyridyl)ethanol

with hydrochloric acid. The protonation of the pyridine nitrogen enhances the compound's

water solubility and crystallinity, making it easier to handle and purify compared to its free base

form.
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Property
2-(4-Pyridyl)ethanol (Free
Base)

2-(4-Pyridyl)ethanol
Hydrochloride (HCl Salt)

CAS Number 5344-27-4[3][5][6] 383177-54-6[7][8]

Molecular Formula C₇H₉NO[5][6] C₇H₁₀ClNO[7]

Molecular Weight 123.15 g/mol [5] 159.61 g/mol [7]

Appearance Liquid[5] Solid

Boiling Point 140-141 °C @ 9 Torr[6] Not Applicable (decomposes)

Melting Point 8.0-9.5 °C[6]
Not specified, typically higher

than free base

IUPAC Name 2-(pyridin-4-yl)ethanol[5]
2-pyridin-4-

ylethanol;hydrochloride[7]

Common Synonyms
4-Pyridineethanol, 4-(2-

Hydroxyethyl)pyridine[3][5][6]

4-(2-Hydroxyethyl)pyridine

Hydrochloride[7]

Synthesis and Mechanistic Rationale
The industrial synthesis of pyridine ethanol derivatives often involves the reaction of a

corresponding methylpyridine (picoline) with an aldehyde, such as formaldehyde, in the

presence of a base.[2] This process, known as a methylolation reaction, leverages the acidity

of the methyl protons adjacent to the electron-withdrawing pyridine ring.

Generalized Synthetic Workflow
The conversion of 4-methylpyridine (γ-picoline) to 2-(4-Pyridyl)ethanol and its subsequent

conversion to the hydrochloride salt is a representative pathway.
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Step 1: Base-Catalyzed Methylolation

Step 2: Salt Formation

4-Methylpyridine
(γ-Picoline)

Formaldehyde (HCHO)
+ Base (e.g., Triethylamine)

Reaction at elevated
temperature (e.g., 140°C)

2-(4-Pyridyl)ethanol
(Free Base)

Forms C-C bond

Hydrochloric Acid (HCl)
in a suitable solvent

Protonation of
Pyridine Nitrogen

2-(4-Pyridyl)ethanol
Hydrochloride

Click to download full resolution via product page

Caption: Generalized synthesis of 2-(4-Pyridyl)ethanol Hydrochloride.

Step-by-Step Protocol and Causality
Objective: To synthesize 2-(4-Pyridyl)ethanol Hydrochloride from 4-methylpyridine.
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Protocol:

Reaction Setup: In a suitable pressure reactor, charge 4-methylpyridine, water,

paraformaldehyde (a source of formaldehyde), and a base such as triethylamine.[2]

Rationale: The base is crucial for deprotonating the methyl group of 4-methylpyridine,

forming a carbanion. This nucleophilic carbanion then attacks the electrophilic carbon of

formaldehyde. The reaction is typically performed at elevated temperatures to overcome

the activation energy.[2]

Reaction Execution: Seal the reactor and heat the mixture to approximately 140°C for

several hours.[2]

Rationale: This ensures the reaction proceeds to completion. Monitoring the reaction

progress via techniques like GC-MS is essential to determine the optimal reaction time

and prevent the formation of byproducts from side reactions, such as dehydration of the

alcohol.[2]

Workup and Isolation of Free Base: After cooling, the reaction mixture is worked up. This

typically involves removing the base and unreacted starting materials under reduced

pressure. The resulting crude 2-(4-Pyridyl)ethanol can be purified by distillation.

Rationale: A clean separation at this stage is vital for the purity of the final product. The

choice of distillation conditions must be carefully controlled to avoid thermal degradation.

Hydrochloride Salt Formation: Dissolve the purified 2-(4-Pyridyl)ethanol in a suitable solvent

(e.g., isopropanol or diethyl ether). Slowly add a solution of hydrochloric acid (e.g., HCl in

isopropanol) with stirring.

Rationale: The highly basic pyridine nitrogen readily accepts a proton from HCl, leading to

the precipitation of the crystalline hydrochloride salt. The choice of a less polar solvent

facilitates precipitation.

Purification of the Salt: Collect the precipitated solid by filtration, wash with a cold solvent to

remove any residual impurities, and dry under a vacuum.
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Rationale: Washing with a cold solvent minimizes the loss of product due to solubility.

Vacuum drying ensures the complete removal of residual solvent.

Analytical Characterization
To confirm the identity and purity of 2-(4-Pyridyl)ethanol Hydrochloride, a suite of analytical

techniques is employed. Each method provides a unique piece of structural information,

creating a self-validating system of analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The proton spectrum will show characteristic signals for the aromatic

protons on the pyridine ring, as well as the two methylene groups of the ethanol side chain.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the parent

compound. Techniques like GC-MS can be used to analyze the free base, confirming its

mass of 123.15 g/mol .[5]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify functional groups. Key peaks

would include a broad O-H stretch for the alcohol, C-H stretches for the alkyl and aromatic

groups, and C=N/C=C stretches characteristic of the pyridine ring.

Elemental Analysis: This technique determines the percentage composition of C, H, N, and

Cl, which can be compared against the calculated theoretical values for C₇H₁₀ClNO to

confirm purity.

Applications in Drug Development and Research
The utility of 2-(4-Pyridyl)ethanol Hydrochloride lies in its dual functionality, making it a valuable

starting material for more complex molecules.
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Caption: Role as a versatile chemical intermediate.

Pharmaceutical Intermediate: It serves as a precursor in the synthesis of active

pharmaceutical ingredients (APIs).[3] For example, it is identified as a related substance to

Betahistine, an anti-vertigo drug, suggesting its potential role in the synthesis or as a starting

point for analogs.[9]

Carboxyl Group Protection: The free base, 4-(2-Hydroxyethyl)pyridine, is used as a reagent

to protect carboxylic acids by forming 2-(4-pyridyl)ethyl esters.[3] These esters are stable

under many reaction conditions but can be cleaved when necessary.

Scaffold for Library Synthesis: In medicinal chemistry, the compound can be used as a

scaffold. The hydroxyl group can be converted to other functionalities (e.g., esters, ethers,

halides) to create a library of related compounds for structure-activity relationship (SAR)

studies.

Safety, Handling, and Storage
Proper handling of 2-(4-Pyridyl)ethanol and its hydrochloride salt is essential in a research

environment. While specific data for the hydrochloride salt is limited, the GHS classification for

the parent compound, 4-Pyridineethanol, provides a strong basis for safe handling protocols.

GHS Hazard Classification (for 4-Pyridineethanol):
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H315: Causes skin irritation[5]

H319: Causes serious eye irritation[5]

H335: May cause respiratory irritation[5]

Recommended Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[10][11]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.[11][12]

Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[10]

Wash hands thoroughly after handling.[11] Prevent dust generation when working with the

solid hydrochloride salt.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] The

free base is noted to be hygroscopic, so protection from moisture is important.[3]

Spill Response: In case of a spill, clean up immediately using appropriate absorbent

materials and dispose of the waste in a sealed container according to institutional protocols.

[10]

Conclusion
2-(4-Pyridyl)ethanol Hydrochloride is more than just a chemical with a CAS number; it is a

strategic tool for the modern medicinal chemist. Its straightforward synthesis, well-defined

properties, and versatile reactivity make it an invaluable intermediate in the quest for novel

therapeutics. Understanding its chemistry, handling requirements, and synthetic potential

allows researchers to leverage this building block effectively and safely in their drug discovery

and development endeavors.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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